Cas no 1214336-57-8 (5-Methyl-3-nitro-2-phenylpyridine)

• Product Name: 5-Methyl-3-nitro-2-phenylpyridine
• CAS No: 1214336-57-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4909595
• Update Time: 2025-08-03

5-Methyl-3-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-nitro-2-phenylpyridine
• 5-Methyl-3-nitro-2-phenylpyridine

• Inchi： 1S/C12H10N2O2/c1-9-7-11(14(15)16)12(13-8-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： VZAWMWYIDONRMA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN=C1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 5-Methyl-3-nitro-2-phenylpyridine

Research Brief on 5-Methyl-3-nitro-2-phenylpyridine (CAS: 1214336-57-8): Recent Advances and Applications in Chemical Biology and Medicine

5-Methyl-3-nitro-2-phenylpyridine (CAS: 1214336-57-8) is a nitro-substituted pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound serves as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, as well as its direct pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Methyl-3-nitro-2-phenylpyridine exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the development of derivatives with improved selectivity and reduced off-target effects. These findings underscore the compound's potential as a lead structure for anticancer drug development.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of 5-Methyl-3-nitro-2-phenylpyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound displays significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitro group plays a crucial role in the compound's mechanism of action, possibly through the generation of reactive oxygen species that disrupt bacterial cell membranes.

The compound's unique chemical properties have also made it a valuable tool in chemical biology. Researchers have employed 5-Methyl-3-nitro-2-phenylpyridine as a photoaffinity label to study protein-ligand interactions, leveraging its nitro group for crosslinking experiments. This application was highlighted in a 2023 Nature Chemical Biology paper, which described its use in mapping the binding sites of various therapeutic targets.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 5-Methyl-3-nitro-2-phenylpyridine and its derivatives. A 2024 publication in Organic Process Research & Development detailed a novel catalytic system that significantly improves the yield and purity of the compound while reducing environmental impact. These process improvements are critical for scaling up production for preclinical and clinical studies.

Looking forward, the diverse biological activities and synthetic versatility of 5-Methyl-3-nitro-2-phenylpyridine position it as a promising candidate for further drug discovery efforts. Current research directions include exploring its potential in combination therapies, developing prodrug formulations to enhance bioavailability, and investigating its effects on emerging therapeutic targets. The compound's CAS number (1214336-57-8) has become increasingly prominent in patent applications, reflecting growing commercial interest in its pharmaceutical applications.